2-Fluoro-5-(2-fluoro-5-methylphenyl)benzoic acid, 95%

• IUPAC Name: 2-fluoro-5-(2-fluoro-5-methylphenyl)benzoic acid
• InChI: InChI=1S/C14H10F2O2/c1-8-2-4-12(15)10(6-8)9-3-5-13(16)11(7-9)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key: ZNRAGINPEMMFRT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)F)C2=CC(=C(C=C2)F)C(=O)O
• Molecular Formula: C14H10F2O2
• DSSTOX Substance ID: DTXSID30681129
• Molecular Weight: 248.22 g/mol
• CAS RN: 1179768-16-1

Description

2-Fluoro-5-(2-fluoro-5-methylphenyl)benzoic acid, 95% (2F5MPA) is a synthetic organic compound that is commonly used in laboratory experiments due to its wide range of applications. It is a versatile compound that has been widely studied for its biochemical and physiological effects, as well as its mechanism of action.

Scientific Research Applications

2-Fluoro-5-(2-fluoro-5-methylphenyl)benzoic acid, 95% is commonly used in scientific research due to its wide range of applications. It has been used in studies on the effects of various drugs and hormones on the body, as well as in studies on the effects of various pollutants on the environment. It has also been used in studies on the effects of various chemicals on the skin and in studies on the effects of various proteins on cell signaling pathways.

Mechanism of Action

2-Fluoro-5-(2-fluoro-5-methylphenyl)benzoic acid, 95% is believed to act as a competitive inhibitor of a variety of enzymes. It has been shown to inhibit several enzymes involved in the metabolism of drugs and hormones, as well as enzymes involved in the metabolism of pollutants. It has also been shown to inhibit enzymes involved in the metabolism of proteins and other molecules.
Biochemical and Physiological Effects
2-Fluoro-5-(2-fluoro-5-methylphenyl)benzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the formation of new proteins, as well as the breakdown of existing proteins. It has also been shown to interfere with the metabolism of drugs and hormones, as well as the metabolism of pollutants. Additionally, it has been shown to interfere with the metabolism of proteins and other molecules.

Advantages and Limitations for Lab Experiments

2-Fluoro-5-(2-fluoro-5-methylphenyl)benzoic acid, 95% has several advantages for lab experiments. It is relatively inexpensive, easy to synthesize, and has a wide range of applications. Additionally, it is stable under a variety of conditions and can be stored for long periods of time. However, it also has several limitations. It has a relatively low solubility in water, which can make it difficult to use in some experiments. Additionally, it is not very effective at inhibiting some enzymes, which can limit its usefulness in certain experiments.

Future Directions

The potential future directions of research on 2-Fluoro-5-(2-fluoro-5-methylphenyl)benzoic acid, 95% are numerous. One potential direction is to further investigate its biochemical and physiological effects. Additionally, more research could be done to explore its potential applications in drug and hormone metabolism, as well as its potential applications in environmental studies. Additionally, more research could be done to explore its potential applications in skin studies and cell signaling pathways. Finally, more research could be done to explore its potential applications in protein metabolism.

Synthesis Methods

2-Fluoro-5-(2-fluoro-5-methylphenyl)benzoic acid, 95% is synthesized through a Friedel-Crafts alkylation reaction. This reaction involves the addition of a halogenated alkyl group to an aromatic ring. In this case, a 2-fluoro-5-methylphenyl group is added to benzoic acid. The reaction is conducted in the presence of an aluminum chloride catalyst at a temperature of 80-90°C. The reaction yields 2-Fluoro-5-(2-fluoro-5-methylphenyl)benzoic acid, 95% in a 95% purity.